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Compound of Interest

Compound Name: DMNB-caged-Serine

Cat. No.: B2552482

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed, step-by-step guide for utilizing DMNB-caged-
Serine in biological experiments, with a specific focus on studying protein phosphorylation and
signaling pathways. The protocols outlined below cover the incorporation of DMNB-caged-
Serine into proteins in a model organism (Saccharomyces cerevisiae), photo-uncaging to
release free serine, and subsequent analysis of downstream cellular events.

Introduction to DMNB-caged-Serine

O-(4,5-Dimethoxy-2-nitrobenzyl)-L-serine (DMNB-caged-Serine) is a photolabile derivative of
the amino acid serine. The "caging" group, DMNB, renders the serine residue biologically
inactive. Upon illumination with visible blue light (typically around 405 nm), the DMNB group is
cleaved, rapidly releasing free serine.[1] This allows for precise spatial and temporal control
over serine availability within cells, making it an invaluable tool for studying dynamic cellular
processes such as protein phosphorylation, enzyme activation, and signal transduction.[2]

A primary application of DMNB-caged-Serine is in the site-specific incorporation into proteins
in response to a nonsense codon (e.g., TAG amber codon) in genetically modified organisms.
This enables researchers to control the phosphorylation state of a specific serine residue within
a protein of interest. By uncaging the serine, it becomes accessible to cellular kinases,
triggering downstream signaling events that can be monitored in real-time.
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Summary of Quantitative Data

The following table summarizes the key quantitative data for DMNB-caged-Serine and general

parameters for its use in experiments.

Parameter Value Reference
Chemical Properties

Molecular Weight 300.26 g/mol [1]

Formula C12H16N207 [1]

Purity >98% (HPLC)

Solubility Soluble to 10 mM in DMSO o

with gentle warming

Photochemical Properties

Uncaging Wavelength

~405 nm

[1]

Extinction Coefficient (€) at
~350 nm (for DMNB group)

~4,300 M~icm™! (estimated for
DMNB-caged compounds)

[3]

Quantum Yield (®)

~0.085-0.13 (estimated for
DMNB-caged compounds)

[3]

Storage Conditions

Stock Solution (-80°C)

Stable for up to 6 months

[2]

Stock Solution (-20°C)

Stable for up to 1 month

[2]

Note: The precise extinction coefficient and quantum yield for DMNB-caged-Serine at 405 nm

are not readily available in the literature. The provided values are for the DMNB caging group

on other molecules and should be used as an estimate. It is highly recommended to empirically

determine the optimal light exposure for complete uncaging in your specific experimental setup.

Signaling Pathway: Regulation of Pho4
Transcription Factor
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A well-characterized application of DMNB-caged-Serine is the study of the Pho4 transcription
factor in yeast, which is regulated by phosphorylation. The following Graphviz diagram
illustrates this signaling pathway.
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Transform yeast with plasmid encoding orthogonal tRNA/synthetase pair

!

Culture yeast in selective medium

!

Add DMNB-caged-Serine to the culture medium

!

Incubate for protein expression

!

Harvest cells for subsequent experiments
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Prepare cells for live-cell imaging (e.g., on a glass-bottom dish)

!

Acquire pre-uncaging fluorescence image (t=0)

!

Irradiate with 405 nm light

!

Acquire time-lapse fluorescence images

!

Analyze nuclear vs. cytoplasmic fluorescence intensity over time

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for DMNB-caged-
Serine Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2552482#step-by-step-guide-for-dmnb-caged-serine-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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